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Compound of Interest

Compound Name: 17:1 Lyso PC

Cat. No.: B15574238 Get Quote

Essential Safety and Handling Guide for 17:1
Lyso PC
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 17:1 Lyso PC (1-heptadecanoyl-sn-glycero-3-

phosphocholine). The following procedures are designed to ensure the safe handling and

disposal of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
While 17:1 Lyso PC is not classified as a hazardous substance in its pure form, adherence to

standard laboratory safety protocols is essential to minimize exposure and ensure a safe

working environment.[1] The recommended personal protective equipment is summarized in

the table below.
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PPE Category Item Specifications

Hand Protection Gloves

Nitrile or neoprene, powder-

free. Must be inspected before

use.

Eye Protection Safety Glasses or Goggles ANSI Z87.1-compliant.

Body Protection Laboratory Coat Standard laboratory coat.

Respiratory Protection Not generally required

Use in a well-ventilated area. If

dust or aerosols may be

generated, a NIOSH-approved

N95 or P1 dust mask is

recommended.

Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural steps for the safe handling of 17:1 Lyso PC from receipt to

experimental use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container in a tightly sealed, cool, and well-ventilated area, away from direct

sunlight and sources of ignition.[1]

Recommended storage temperature for the pure form is -20°C for long-term stability (up to 3

years).[1]

2. Preparation for Use:

Before opening the container, allow it to equilibrate to room temperature to prevent

condensation.
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Handle the compound in a well-ventilated area, such as a chemical fume hood, especially

when dealing with the powdered form to avoid dust formation.[1]

Don the appropriate PPE as specified in the table above.

3. Weighing and Dissolving:

When weighing the solid compound, do so in an enclosure or a fume hood to minimize the

potential for inhalation of any fine particles.

If preparing a solution, add the solvent to the weighed 17:1 Lyso PC slowly to avoid

splashing.

If using a solvent such as methanol, be aware that the solution will have the hazardous

properties of the solvent. For instance, a methanol solution is a flammable liquid and is toxic

if ingested, inhaled, or in contact with skin.[2]

4. Experimental Use:

Avoid direct contact with the skin, eyes, and clothing.[1]

Wash hands thoroughly after handling.

Ensure that an eye-wash station and safety shower are readily accessible.[1]

5. Spill Cleanup:

In case of a spill, evacuate non-essential personnel from the area.

For small spills of the solid, carefully sweep up the material and place it in a suitable, labeled

container for disposal. Avoid generating dust.

For liquid spills, absorb the solution with an inert, non-combustible material such as diatomite

or universal binders.[1]

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[1]
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Dispose of all contaminated materials as chemical waste according to institutional

guidelines.

Disposal Plan
Dispose of 17:1 Lyso PC and any contaminated materials in accordance with all applicable

federal, state, and local environmental regulations. As it is not classified as a hazardous

substance, it can typically be disposed of as non-hazardous chemical waste. However, if it is

dissolved in a hazardous solvent, the waste should be treated as hazardous waste according

to the properties of the solvent.

Unused Product: Collect in a suitable, labeled container for chemical waste disposal. Do not

mix with other waste streams unless compatible.

Contaminated Materials: Gloves, wipes, and other disposable materials that have come into

contact with 17:1 Lyso PC should be placed in a sealed bag and disposed of as chemical

waste.

Empty Containers: Rinse empty containers thoroughly with an appropriate solvent. The

rinsate should be collected and disposed of as chemical waste.
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Safe Handling Workflow for 17:1 Lyso PC
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Caption: Workflow for the safe handling of 17:1 Lyso PC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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